![molecular formula C10H12N4O3S2 B2381369 8-(morpholin-4-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridine-3(2H)-thione CAS No. 74186-39-3](/img/structure/B2381369.png)
8-(morpholin-4-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridine-3(2H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “8-(morpholin-4-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridine-3(2H)-thione” is a novel chemotype based on a [1,2,4]triazolo[4,3-a]pyridine scaffold . It has a CAS Number of 1291486-75-3 and a molecular weight of 284.3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12N4O4S/c15-10-12-11-9-8(2-1-3-14(9)10)19(16,17)13-4-6-18-7-5-13/h1-3H,4-7H2,(H,12,15) and the InChI key is SJBYOHWAUKJZEU-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 284.3 .Scientific Research Applications
Antifungal Activity
The compound exhibits significant antifungal activity. A study by Wang et al. (2018) on a similar triazolopyridine compound demonstrated inhibitory effects against various fungi like Stemphylium lycopersici, Fusarium oxysporum. sp. cucumebrium, and Botrytis cinerea, indicating its potential as an antifungal agent (Wang et al., 2018).
Antibacterial Properties
Several derivatives of triazolopyridine, including compounds closely related to the one , have shown antibacterial properties. For instance, a study by Govori et al. (2009) synthesized compounds that demonstrated good yields and significant antibacterial activities (Govori et al., 2009).
Synthesis of New Heterocyclic Systems
The compound has been used in the synthesis of new heterocyclic systems. Paronikyan et al. (2020) described a synthesis method involving this class of compounds, indicating its utility in developing novel heterocyclic chemical structures (Paronikyan et al., 2020).
Antitumor Evaluation
Research has also explored its applications in antitumor evaluations. Muhammad et al. (2017) synthesized new morpholine-based heterocycles, demonstrating significant in vitro activity against cancer cell lines, suggesting potential in cancer research (Muhammad et al., 2017).
Potential Antihypertensive Agents
The triazolopyridine compounds have been explored for their potential as antihypertensive agents. Bayomi et al. (1999) reported the synthesis of triazolopyrimidines bearing morpholine and other moieties, indicating promising antihypertensive activity (Bayomi et al., 1999).
Synthesis of Other Derivatives
Additional research focuses on synthesizing various derivatives of triazolopyridine for different applications, such as antimicrobial activities and receptor antagonists. For example, studies by El‐Barbary et al. (2004) and Falsini et al. (2020) highlighted the synthesis of novel derivatives with potential anti-HIV, anti-HBV, and receptor antagonist properties (El‐Barbary et al., 2004) (Falsini et al., 2020).
Mechanism of Action
Target of Action
A related compound from the same class, [1,2,4]triazolo[4,3-a]pyridine sulfonamides, has been studied for its antimalarial activity and was found to target the enzyme falcipain-2 . Falcipain-2 is a cysteine protease that plays a crucial role in the life cycle of the malaria parasite, Plasmodium falciparum .
Mode of Action
It can be inferred from related studies that compounds of this class may inhibit their target enzymes, thereby disrupting essential biological processes . For instance, inhibition of falcipain-2 prevents the hydrolysis of haemoglobin, an essential process for the growth of the malaria parasite .
Biochemical Pathways
Based on the potential target, it can be inferred that the compound may affect the haemoglobin degradation pathway in plasmodium falciparum . By inhibiting falcipain-2, the compound could disrupt the parasite’s ability to obtain necessary nutrients from the host’s red blood cells .
Pharmacokinetics
The compound’s molecular weight (2843 g/mol) and its storage temperature (2~8°C) suggest that it may have suitable physicochemical properties for good bioavailability .
Result of Action
Based on the potential target and mode of action, it can be inferred that the compound may lead to the death of the malaria parasite by starving it of necessary nutrients .
Action Environment
The compound’s storage temperature (2~8°c) suggests that it may be stable under refrigerated conditions
properties
IUPAC Name |
8-morpholin-4-ylsulfonyl-2H-[1,2,4]triazolo[4,3-a]pyridine-3-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O3S2/c15-19(16,13-4-6-17-7-5-13)8-2-1-3-14-9(8)11-12-10(14)18/h1-3H,4-7H2,(H,12,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRRUVYOXWCDPNP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CN3C2=NNC3=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.